5-(3-Methoxyphenyl)picolinic acid, 95%

• IUPAC Name: 5-(3-methoxyphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H11NO3/c1-17-11-4-2-3-9(7-11)10-5-6-12(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
• InChI Key: VILSJHFLUCEYCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CN=C(C=C2)C(=O)O
• Molecular Formula: C13H11NO3
• DSSTOX Substance ID: DTXSID30680758
• Molecular Weight: 229.23 g/mol
• CAS RN: 1226060-19-0

Description

5-(3-Methoxyphenyl)picolinic acid (5-MPPA) is an organic compound with the molecular formula C7H7NO3. It is a white crystalline solid that is soluble in water and organic solvents. 5-MPPA is widely used in the synthesis of organic compounds, and has a variety of applications in the pharmaceutical and agricultural industries.

Scientific Research Applications

5-(3-Methoxyphenyl)picolinic acid, 95% has a variety of applications in scientific research. It is used as a reagent in the synthesis of organic compounds, and has been used in the synthesis of a variety of pharmaceuticals, including anti-cancer drugs, antibiotics, and anti-inflammatory drugs. 5-(3-Methoxyphenyl)picolinic acid, 95% has also been used in the synthesis of agricultural insecticides and herbicides.

Mechanism of Action

5-(3-Methoxyphenyl)picolinic acid, 95% is a weak acid and can act as a proton donor in the presence of a base. This property gives it the ability to act as a catalyst for a variety of chemical reactions. It can also act as a nucleophile, allowing it to react with electrophiles to form new compounds.
Biochemical and Physiological Effects
5-(3-Methoxyphenyl)picolinic acid, 95% has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that 5-(3-Methoxyphenyl)picolinic acid, 95% can inhibit the growth of cancer cells, as well as the growth of bacteria and fungi. It has also been found to have anti-inflammatory and antioxidant properties, and can act as a free radical scavenger.

Advantages and Limitations for Lab Experiments

5-(3-Methoxyphenyl)picolinic acid, 95% is a relatively stable compound, and is relatively easy to synthesize and store. It is also relatively non-toxic, making it a safe reagent for use in laboratory experiments. However, it is not very soluble in water, and may require the use of organic solvents for synthesis and other reactions.

Future Directions

The potential applications of 5-(3-Methoxyphenyl)picolinic acid, 95% are numerous, and there are many potential areas of research that could be explored in the future. These include further investigation of its biochemical and physiological effects, as well as its potential use as a catalyst in organic synthesis. Additionally, further research could be done on its use in the synthesis of pharmaceuticals and agricultural agents, as well as its potential use as a food additive or preservative. Finally, further research could be done on the development of more efficient and cost-effective methods of synthesis.

Synthesis Methods

5-(3-Methoxyphenyl)picolinic acid, 95% can be synthesized from the reaction of 3-methoxyphenol and picolinic acid in the presence of a base catalyst. The reaction yields 5-(3-Methoxyphenyl)picolinic acid, 95% as the major product, with minor amounts of other by-products. The reaction is typically carried out in an organic solvent at a temperature of around 80 °C.